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Abstract:

This document provides detailed application notes and protocols for the use of sodium
thiosulfate as a lixiviant in gold extraction studies. Thiosulfate leaching presents a non-toxic

and often more effective alternative to traditional cyanidation, particularly for treating refractory

and carbonaceous gold ores.[1][2][3] This guide is intended for researchers, scientists, and

professionals in the fields of metallurgy and drug development who are exploring advanced,

environmentally benign methods for precious metal extraction. The protocols outlined herein

cover key experimental procedures, including leaching, resin-in-pulp for gold recovery, and

elution. Quantitative data from various studies are summarized in structured tables for

comparative analysis. Additionally, signaling pathways and experimental workflows are

visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying

processes.

Introduction
For over a century, cyanidation has been the dominant method for gold extraction due to its

efficiency and low cost.[4] However, the high toxicity of cyanide and its environmental impact

have prompted significant research into alternative lixiviants.[1][2] Sodium thiosulfate has

emerged as one of the most promising alternatives, offering several advantages:

Low Toxicity: Thiosulfate and its related compounds are significantly less toxic than cyanide,

reducing environmental risks and safety concerns.[1][2]
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Efficacy with Refractory Ores: Thiosulfate leaching can achieve higher gold recovery from

certain types of refractory ores, such as carbonaceous or "preg-robbing" ores, where

cyanidation is less effective.[1][5][6] This is because the gold thiosulfate complex has a lower

affinity for the carbonaceous material compared to the gold cyanide complex.[5][6]

Applicability to Copper-Rich Ores: Thiosulfate leaching can be advantageous for ores with

high copper content, as copper minerals consume large amounts of cyanide, leading to

increased reagent costs and processing challenges.[7][8]

The chemistry of thiosulfate leaching is complex, typically involving a copper-ammonia catalytic

system.[9][10] Copper (II) ions act as the primary oxidant for gold, while ammonia serves to

stabilize the copper ions in the alkaline solution.[9][10][11] The overall leaching reaction can be

summarized as follows:

Au + 5S₂O₃²⁻ + Cu(NH₃)₄²⁺ → Au(S₂O₃)₂³⁻ + 4NH₃ + Cu(S₂O₃)₃⁵⁻

This document provides a comprehensive overview of the application of sodium thiosulfate in

gold extraction, with a focus on experimental design and execution.

Data Presentation: Quantitative Analysis of
Thiosulfate Leaching Parameters
The efficiency of gold extraction using thiosulfate is influenced by several key parameters. The

following tables summarize quantitative data from various studies to provide a comparative

overview.

Table 1: Effect of Reagent Concentration on Gold Extraction
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Thiosulfa
te (M)

Ammonia
(M)

Copper
(M)

Gold
Extractio
n (%)

Leaching
Time (h)

Ore Type
Referenc
e

1 1 0.05 69.6 24
Refractory

Ore
[12]

0.5 1.0 0.1 ~87 2

High-

Sulfide

Concentrat

e

[11]

0.3 3 0.03 95 24

Canadian

Ore with

Copper

[13]

0.7

-

(Ammoniac

al solution)

0.002 58 6
Auriferous

Ore
[14]

0.15 1.5 0.15 >90 8

High

Copper

Gold

Concentrat

e

[8]

0.1 0.4 - - - - [9]

Table 2: Influence of pH, Temperature, and Other Factors on Gold Leaching
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pH
Temperat
ure (°C)

Other
Condition
s

Gold
Extractio
n (%)

Leaching
Time (h)

Ore Type
Referenc
e

10.5 35 - 73 -
Carbonace

ous Ore
[15]

10.5 60 - 58 6
Auriferous

Ore
[14]

9.3 60

1.75 M

Glycine,

0.004 M

KMnO₄

89 6
Auriferous

Ore
[14]

7.0 40
0.15 M

CaTS
65 6

Pressure

Oxidation

Residues

[16]

9-10 40

Stirring

speed 400

rpm

>90 8

High

Copper

Gold

Concentrat

e

[8]

>11.4 30 - - -

Precious

Metals

Ores

[9]

Table 3: Gold Recovery from Thiosulfate Leach Solutions Using Resin Adsorption
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Resin Type
Adsorption
Capacity
(mg/L)

Eluent
Elution
Efficiency
(%)

Comments Reference

Strong-base

anion

exchange

up to 6000
Nitrate

solution
Efficient

Copper can

be selectively

pre-eluted

with

ammonia.

[17]

Strong-base

resin
-

Polythionate

ions
99.9

Trithionate is

the preferred

eluant.

[18]

Strong-base

anion

exchange

-
Chloride +

Sulfite

Majority of

gold stripped

within 2 bed

volumes

Sulfite

converts the

gold

thiosulfate

complex to a

species with

lower resin

affinity.

[19]

- - KSCN 98

Thiocyanate

is an effective

but not

economical

or

environmenta

lly friendly

eluent.

[19]

Experimental Protocols
Protocol for Thiosulfate Leaching of Gold Ore
This protocol outlines a typical laboratory-scale procedure for leaching gold from a prepared

ore sample using a sodium thiosulfate solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://researchportal.murdoch.edu.au/esploro/outputs/doctoral/Recovery-of-gold-from-thiosulfate-solutions/991005543112007891
https://patents.google.com/patent/US6344068B1/en
https://www.researchgate.net/publication/248402255_Ion_exchange_adsorption_and_elution_for_recovering_gold_thiosulfate_from_leach_solutions
https://www.researchgate.net/publication/248402255_Ion_exchange_adsorption_and_elution_for_recovering_gold_thiosulfate_from_leach_solutions
https://www.benchchem.com/product/b1681904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Materials and Reagents:

Gold-bearing ore, ground to a desired particle size (e.g., -38 µm)

Sodium thiosulfate (Na₂S₂O₃)

Ammonia solution (NH₃)

Copper sulfate (CuSO₄·5H₂O)

Deionized water

pH meter

Stirred tank reactor or bottle roller

Filtration apparatus

2. Procedure:

Prepare the leaching solution by dissolving the required amounts of sodium thiosulfate,

copper sulfate, and ammonia in deionized water to achieve the target concentrations (refer

to Table 1 for examples).

Adjust the pH of the leaching solution to the desired level (typically between 9 and 10.5)

using ammonia or a suitable acid/base.[1][14]

Measure a specific mass of the ground ore and place it into the reaction vessel.

Add the leaching solution to the reaction vessel to achieve the desired pulp density (e.g., 10-

20% solids).[11]

Commence agitation at a constant rate (e.g., 400 rpm) and maintain a constant temperature

(e.g., 25-60°C).[11][14]

Monitor and record the pH of the slurry at regular intervals and adjust as necessary.

Take samples of the leach slurry at predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours).
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Filter the samples to separate the pregnant leach solution from the solid residue.

Analyze the pregnant leach solution for gold concentration using a suitable analytical

technique such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma

Mass Spectrometry (ICP-MS).

Calculate the gold extraction percentage based on the initial gold content of the ore.

Protocol for Gold Recovery using Resin-in-Pulp (RIP)
This protocol describes the recovery of the dissolved gold thiosulfate complex from the leach

slurry using an anion exchange resin.

1. Materials and Reagents:

Pregnant leach slurry from the thiosulfate leaching step

Strong-base anion exchange resin

RIP reaction vessels with screens to retain the resin

Overhead stirrers

2. Procedure:

Following the leaching stage, introduce the strong-base anion exchange resin into the leach

slurry. The resin dosage will depend on the expected gold concentration and the resin's

loading capacity.

Continue agitation to ensure good contact between the resin beads and the slurry.

The RIP process can be conducted in a series of stages (a cascade) to maximize gold

recovery. In a counter-current setup, fresh resin is added to the last stage and moves

progressively towards the first stage, while the pulp flows in the opposite direction.

Allow sufficient residence time for the gold thiosulfate complex to adsorb onto the resin. This

can range from several hours to over 24 hours.
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Periodically, remove a small sample of the resin and the barren solution to monitor the gold

loading on the resin and the remaining gold concentration in the solution.

Once the resin in the first stage is loaded to the desired capacity, it is removed for elution.

The barren pulp from the final stage is discharged as tailings.

Protocol for Elution of Gold from Loaded Resin
This protocol details the process of stripping the adsorbed gold from the loaded resin to

produce a concentrated gold solution.

1. Materials and Reagents:

Gold-loaded anion exchange resin

Eluent solution (e.g., nitrate, polythionate, or a chloride-sulfite mixture)

Elution column

Pumps for circulating the eluent

2. Procedure:

Transfer the gold-loaded resin to an elution column.

If significant amounts of copper are co-adsorbed, a pre-elution step may be necessary. This

can be achieved by washing the resin with an ammoniacal solution to selectively remove the

copper.[4]

Prepare the chosen eluent solution. For example, a trithionate eluant can be prepared for

highly effective gold elution.[18]

Pump the eluent solution through the resin bed in the elution column at a controlled flow rate.

Collect the eluate, which now contains the concentrated gold complex.

Monitor the gold concentration in the eluate and the barren eluent to determine the

completion of the elution process.
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The stripped resin can be regenerated and recycled back to the RIP circuit.[18]

The gold can be recovered from the concentrated eluate by methods such as electrowinning

or precipitation.[17][18]

Visualizations
The following diagrams illustrate the key processes and pathways involved in the thiosulfate

leaching of gold.
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Caption: Experimental workflow for thiosulfate leaching and gold recovery.
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Caption: Simplified chemical pathway of gold thiosulfate leaching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sgs.com [sgs.com]

2. OneMine | Effect of Copper and Ammonia on Consumption of Thiosulfate in Gold
Leaching Solutions [onemine.org]

3. tandfonline.com [tandfonline.com]

4. mdpi.com [mdpi.com]

5. sgs.com [sgs.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1681904?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681904?utm_src=pdf-custom-synthesis
https://www.sgs.com/es/-/media/sgscorp/documents/corporate/brochures/sgs-min-wa018-thiosulphate-leaching-alternative-to-cyanide-in-gold-processing-en-11.cdn.en.pdf
https://onemine.org/documents/effect-of-copper-and-ammonia-on-consumption-of-thiosulfate-in-gold-leaching-solutions
https://onemine.org/documents/effect-of-copper-and-ammonia-on-consumption-of-thiosulfate-in-gold-leaching-solutions
https://www.tandfonline.com/doi/abs/10.1179/037195504225004661
https://www.mdpi.com/2075-4701/7/12/555
https://www.sgs.com/-/media/sgscorp/documents/corporate/brochures/sgs-min-tp2001-03-thiosulphate-leaching-and-resin-in-pulp-alternatives-to-cyanidation.cdn.en-CA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. e3s-conferences.org [e3s-conferences.org]

9. researchgate.net [researchgate.net]

10. A Review of Thiosulfate Leaching of Gold: Focus on Thiosulfate Consumption and Gold
Recovery from Pregnant Solution | MDPI [mdpi.com]

11. mdpi.com [mdpi.com]

12. researchgate.net [researchgate.net]

13. scribd.com [scribd.com]

14. mdpi.com [mdpi.com]

15. A STUDY OF THE THIOSULFATE LEACHING OF GOLD FROM CARBONACEOUS
ORE AND THE QUANTITATIVE DETERMINATION OF THIOSULFATE IN THE LEACHED
SOLUTION - ProQuest [proquest.com]

16. mdpi.com [mdpi.com]

17. Research Portal [researchportal.murdoch.edu.au]

18. US6344068B1 - Process for recovering gold from thiosulfate leach solutions and slurries
with ion exchange resin - Google Patents [patents.google.com]

19. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application of Sodium Thiosulfate in Gold Mining
Extraction Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681904#application-of-sodium-thiosulfate-in-gold-
mining-extraction-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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